Cas no 59592-35-7 (2-Pyrrolidin-2-yl-1H-benzimidazole)

• Product Name: 2-Pyrrolidin-2-yl-1H-benzimidazole
• CAS No: 59592-35-7
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD09842462
• CID: 851693
• PubChem ID: 962526
• Update Time: 2025-06-12

2-Pyrrolidin-2-yl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Pyrrolidin-2-yl)-1H-benzo[d]imidazole
• 1H-Benzimidazole,2-(2-pyrrolidinyl)-,(S)-(9CI)
• 2-Pyrrolidin-2-yl-1H-benzimidazole dihydrochloride
• (S)-2-pyrrolidin-2-yl-1H-benzoimidazole
• 2-((pyrrolidin-1-yl)methyl)piperidine
• 2-(1- pyrrolidinylmethyl)-piperidine
• 2-(1-pyrrolidinyl)methyl Piperidine
• 2-(pyrrolidin-1-ylmethyl)piperidine
• 2-(pyrrolidin-1-ylmethyl)piperidine(SALTDATA: FREE)
• 2-(pyrrolidin-2-yl)benzimidazole
• 2-(S)-pyrrolidin-2-yl-(benzimidazole)
• 2-[(1-Pyrrolidinyl)methyl]piperdine
• 2-[(1-Pyrrolidinyl)methyl]piperidine
• 2-pyrrolidin-2-yl-1H-benzimidazole(SALTDATA: 2HCl)
• XH0245
• FHGVBMUGKDNVNB-JTQLQIEISA-N
• 59592-35-7
• CS-0200128
• DTXSID90359418
• 2-[(2S)-pyrrolidin-2-yl]-1H-benzimidazole
• SCHEMBL2485645
• AKOS016843869
• 2-Pyrrolidin-2-yl-1H-benzimidazole

• MDL： MFCD09842462
• Inchi： 1S/C11H13N3/c1-2-5-9-8(4-1)13-11(14-9)10-6-3-7-12-10/h1-2,4-5,10,12H,3,6-7H2,(H,13,14)/t10-/m0/s1
• InChI Key： FHGVBMUGKDNVNB-JTQLQIEISA-N
• SMILES： N1CCC[C@H]1C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 187.11109
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 434.4±38.0 °C at 760 mmHg
• Flash Point: 216.5±26.8 °C
• PSA: 40.71
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Pyrrolidin-2-yl-1H-benzimidazole Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Additional information on 2-Pyrrolidin-2-yl-1H-benzimidazole

Recent Advances in the Study of 2-Pyrrolidin-2-yl-1H-benzimidazole (CAS: 59592-35-7): A Comprehensive Research Brief

2-Pyrrolidin-2-yl-1H-benzimidazole (CAS: 59592-35-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting enzymes and receptors involved in various diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic applications.

The compound's unique structure, featuring a benzimidazole core fused with a pyrrolidine ring, provides a robust platform for chemical modifications. Researchers have employed diverse synthetic strategies to optimize its pharmacological profile. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method for 2-Pyrrolidin-2-yl-1H-benzimidazole derivatives, achieving high yields and purity. This advancement is expected to facilitate large-scale production for preclinical and clinical studies.

In terms of biological activity, 2-Pyrrolidin-2-yl-1H-benzimidazole has demonstrated promising results as an inhibitor of protein kinases and G-protein-coupled receptors (GPCRs). A recent in vitro study highlighted its potent inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. These findings suggest potential applications in oncology, particularly for cancers characterized by dysregulated CDK activity.

Moreover, the compound's interaction with neurotransmitter receptors has been investigated in the context of neurological disorders. A 2024 preprint on bioRxiv reported that 2-Pyrrolidin-2-yl-1H-benzimidazole exhibits high affinity for dopamine D2 receptors, implicating its utility in treating psychiatric conditions such as schizophrenia. However, further in vivo studies are required to validate these effects and assess any off-target interactions.

Despite its potential, challenges remain in optimizing the pharmacokinetic properties of 2-Pyrrolidin-2-yl-1H-benzimidazole. Recent pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability. Researchers are exploring prodrug strategies and formulation technologies to address these limitations. For instance, a 2023 patent application disclosed a nanoparticle-based delivery system designed to enhance the compound's solubility and tissue penetration.

In conclusion, 2-Pyrrolidin-2-yl-1H-benzimidazole (CAS: 59592-35-7) represents a promising candidate for drug development across multiple therapeutic areas. Continued research into its mechanism of action, synthetic optimization, and delivery systems will be crucial for translating these findings into clinical applications. The compound's versatility underscores its potential to address unmet medical needs, making it a focal point for future studies in chemical biology and medicinal chemistry.